Cas no 1206910-69-1 (4-[(1S)-1-[[(R)-(1,1-Dimethylethyl)sulfinyl]amino]ethyl]benzoic acid)

• Product Name: 4-[(1S)-1-[[(R)-(1,1-Dimethylethyl)sulfinyl]amino]ethyl]benzoic acid
• CAS No: 1206910-69-1
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5722465
• Update Time: 2024-02-03

4-[(1S)-1-[[(R)-(1,1-Dimethylethyl)sulfinyl]amino]ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1S)-1-[[(R)-(1,1-Dimethylethyl)sulfinyl]amino]ethyl]benzoic acid

• Inchi： 1S/C13H19NO3S/c1-9(14-18(17)13(2,3)4)10-5-7-11(8-6-10)12(15)16/h5-9,14H,1-4H3,(H,15,16)/t9-,18+/m0/s1
• InChI Key： FPTXVCBLNYHQAZ-NIVTXAMTSA-N
• SMILES： C(O)(=O)C1=CC=C([C@@H](N[S@@](C(C)(C)C)=O)C)C=C1

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.9±55.0 °C(Predicted)
• pka: 4.23±0.10(Predicted)